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Compound of Interest

Compound Name:
6-Iodo-chroman-4-ylamine

hydrochloride

CAS No.: 676133-39-4

Cat. No.: B1504684

Get Quote

The chroman (3,4-dihydro-2H-1-benzopyran) framework is a cornerstone of medicinal

chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of natural

products and therapeutically active agents.[1] Derivatives of this core structure are known to

exhibit a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory,

antioxidant, and neuroprotective effects.[2][3][4]

This guide focuses on a specific, less-documented derivative: 6-Iodo-chroman-4-ylamine
hydrochloride. While extensive literature on this particular molecule is scarce, its structure—

combining the bioactive chroman-4-ylamine core with a strategically placed iodine atom—

suggests significant potential in drug discovery and chemical biology. The iodine substituent is

not merely a placeholder; it is a versatile tool that can profoundly influence a molecule's

pharmacokinetic profile, provide a handle for advanced synthetic transformations, and enable

radiolabeling for diagnostic imaging.[5][6]

This document will, therefore, synthesize information from the broader class of chroman

derivatives and the well-established principles of medicinal chemistry to provide an in-depth

technical guide. We will explore its proposed synthesis, potential mechanisms of action, and
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detailed experimental workflows, offering a comprehensive resource for researchers looking to

exploit the unique properties of this compound.

Molecular Profile and Physicochemical Properties
6-Iodo-chroman-4-ylamine hydrochloride is an aromatic heterocyclic amine salt. The

hydrochloride form enhances aqueous solubility and stability, making it suitable for biological

assays and potential pharmaceutical formulations.[7] Key properties are summarized below.

Property Value Source / Note

CAS Number 90609-63-5 Verified

Molecular Formula C₉H₁₁INO · HCl ---

Molecular Weight 327.55 g/mol Calculated

IUPAC Name

6-iodo-3,4-dihydro-2H-

chromen-4-amine

hydrochloride

---

Physical Form Solid (Predicted) Based on analogs

Solubility
Soluble in water, DMSO,

Methanol (Predicted)
Hydrochloride salt form

Storage Temperature
Room temperature, keep dry

and cool
Based on analogs

Topological Polar Surface Area

(TPSA)
35.25 Å² (for free base) Predicted, based on analogs[8]

Predicted logP 2.54 (for free base) Predicted, based on analogs[8]

Synthesis and Characterization
While a specific documented synthesis for 6-Iodo-chroman-4-ylamine is not readily available in

peer-reviewed literature, a plausible and robust synthetic route can be designed based on

established methodologies for chroman-4-one and chroman-4-ylamine synthesis.[1][9][10]
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Proposed Synthetic Pathway
The synthesis can be envisioned as a multi-step process starting from a commercially

available, appropriately substituted phenol. The key transformations include the formation of

the chroman-4-one core, followed by the introduction of the amine functionality.

4-Iodophenol

Friedel-Crafts Acylation
(AlCl₃)

3-Chloropropionyl
chloride

6-Iodo-chroman-4-one

Intramolecular
Cyclization Reductive Amination

(e.g., NaBH(OAc)₃, NH₄OAc) 6-Iodo-chroman-4-ylamine HCl in Ether 6-Iodo-chroman-4-ylamine
hydrochloride

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 6-Iodo-chroman-4-ylamine hydrochloride.

Step-by-Step Rationale:

Friedel-Crafts Acylation: The synthesis would likely commence with the Friedel-Crafts

acylation of 4-iodophenol with 3-chloropropionyl chloride in the presence of a Lewis acid like

aluminum chloride (AlCl₃). This reaction forms the key intermediate, 3-chloro-1-(2-hydroxy-5-

iodophenyl)propan-1-one.

Intramolecular Cyclization: The intermediate is then treated with a base (e.g., NaOH) to

facilitate an intramolecular Williamson ether synthesis. The phenolic hydroxyl group

displaces the terminal chloride, closing the dihydropyran ring to yield 6-iodo-chroman-4-one.

This is a standard and efficient method for constructing the chroman-4-one scaffold.[4]

Reductive Amination: The ketone at the C-4 position is converted to the primary amine. A

highly effective method is reductive amination. The ketone can be reacted with an ammonia

source, such as ammonium acetate, to form an intermediate imine, which is then reduced in

situ by a mild reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃).[11] This one-

pot procedure is generally high-yielding and avoids the isolation of the unstable imine.
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Salt Formation: Finally, the resulting free base, 6-Iodo-chroman-4-ylamine, is dissolved in a

suitable solvent (e.g., diethyl ether or methanol) and treated with a solution of hydrochloric

acid to precipitate the stable hydrochloride salt.

Structural Characterization
Confirmation of the final product's identity and purity would be achieved using standard

analytical techniques:

¹H and ¹³C NMR Spectroscopy: To confirm the carbon-hydrogen framework. Key signals

would include the aromatic protons (showing splitting patterns consistent with 1,2,4-

trisubstitution), the diastereotopic protons of the C-2 and C-3 positions of the chroman ring,

and the methine proton at C-4 adjacent to the amine.[10]

Mass Spectrometry (MS): To confirm the molecular weight and isotopic pattern characteristic

of an iodine-containing compound.

Infrared (IR) Spectroscopy: To identify key functional groups, such as the N-H stretches of

the primary amine and the C-O-C stretch of the ether.

High-Performance Liquid Chromatography (HPLC): To assess the purity of the final

compound.

Potential Applications in Research and Drug
Development
The unique combination of the chroman-4-ylamine scaffold and an iodine substituent opens up

several avenues for research.

As a Lead Compound in Medicinal Chemistry
The chroman core is associated with a multitude of biological activities.[2][12] Therefore, 6-
Iodo-chroman-4-ylamine hydrochloride is a strong candidate for screening in various

therapeutic areas:

Neuroprotection: Many chroman derivatives, including analogs of Vitamin E, are potent

antioxidants and have been investigated for neuroprotective properties.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.mdpi.com/1420-3049/30/17/3575
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2019-12-11-77
https://pmc.ncbi.nlm.nih.gov/articles/PMC5015874/
https://www.benchchem.com/product/b1504684/docs?utm_src=pdf-body#preamble-situating-a-niche-molecule-in-a-privileged-scaffold
https://www.benchchem.com/product/b1504684/docs?utm_src=pdf-body#preamble-situating-a-niche-molecule-in-a-privileged-scaffold
https://www.benchchem.com/fr/product/b2367039
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1504684?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anticancer Activity: Chroman-4-ones have been identified as inhibitors of various targets

relevant to oncology, such as sirtuin deacetylases (e.g., SIRT2).[13]

Anticonvulsant and Anti-inflammatory Effects: The scaffold has also been linked to

anticonvulsant and anti-inflammatory activities, potentially through modulation of ion

channels or inflammatory cytokines.[2][12]

The iodine atom plays a crucial role here. Its large size and lipophilicity can enhance binding to

hydrophobic pockets in target proteins, potentially increasing potency or altering selectivity

compared to non-iodinated analogs.[5]

As a Precursor for Radiolabeled Imaging Agents
The presence of a stable carbon-iodine bond on the aromatic ring makes this molecule an

excellent precursor for radiopharmaceuticals.[5] Radioisotopes of iodine are widely used in

nuclear medicine:

Iodine-123 (¹²³I): Used for Single Photon Emission Computed Tomography (SPECT) imaging.

Iodine-124 (¹²⁴I): A positron emitter used for Positron Emission Tomography (PET) imaging.

Iodine-131 (¹³¹I): Used for both imaging and targeted radiotherapy.[6]

By synthesizing the molecule with one of these isotopes, researchers can create a tracer to

study drug distribution in vivo, measure target engagement, or visualize physiological

processes non-invasively. The stability of the aryl-iodide bond is critical to prevent premature

deiodination and off-target accumulation of radioactivity.[6]

As a Tool Compound in Chemical Biology
The heavy iodine atom can be useful in biophysical studies. For example, in X-ray

crystallography, it can aid in solving the phase problem through single-wavelength anomalous

dispersion (SAD) phasing, helping to determine the three-dimensional structure of a target

protein in complex with the ligand.

Postulated Mechanism of Action: SIRT2 Inhibition
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Based on published data for structurally related chroman-4-ones, one plausible mechanism of

action is the inhibition of SIRT2, a NAD⁺-dependent deacetylase involved in cell cycle

regulation and tumorigenesis.[13]

Normal Cellular Function
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Caption: Postulated signaling pathway involving SIRT2 inhibition by a chroman derivative.

In this model, the chroman-4-ylamine derivative binds to and inhibits SIRT2. This prevents the

deacetylation of α-tubulin, leading to an accumulation of acetylated, stable microtubules. The

disruption of microtubule dynamics can, in turn, lead to cell cycle arrest and potentially

apoptosis, providing a rationale for its potential anticancer activity.[13]

Experimental Protocols
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The following section provides a detailed, self-validating protocol for assessing the inhibitory

activity of 6-Iodo-chroman-4-ylamine hydrochloride against a relevant enzyme target,

SIRT2. This protocol is adapted from established methods for sirtuin inhibitor screening.[13]

In Vitro SIRT2 Inhibition Assay (Fluorogenic)
Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of 6-Iodo-chroman-4-
ylamine hydrochloride against recombinant human SIRT2.

Materials:

Recombinant human SIRT2 enzyme

Fluorogenic SIRT2 substrate (e.g., Fluor de Lys®-SIRT2)

Nicotinamide adenine dinucleotide (NAD⁺)

Developer reagent (containing a trypsin-like protease and a fluorescence developer)

Assay Buffer: 50 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂

Test Compound: 6-Iodo-chroman-4-ylamine hydrochloride dissolved in DMSO

96-well black, flat-bottom microplates

Microplate reader with fluorescence capability (Excitation: 360 nm, Emission: 460 nm)

Workflow Diagram:
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1. Prepare Serial Dilution
of Test Compound in DMSO

2. Add Assay Components to Plate
(Buffer, NAD⁺, SIRT2, Compound)

3. Pre-incubate at 37°C
for 10 minutes

4. Initiate Reaction
by Adding Substrate

5. Incubate at 37°C
for 60 minutes

6. Stop Reaction & Develop Signal
by Adding Developer Reagent

7. Incubate at RT
for 30 minutes (in dark)

8. Read Fluorescence
(Ex: 360 nm, Em: 460 nm)

9. Analyze Data
(Calculate % Inhibition, Plot Dose-Response, Determine IC₅₀)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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